Cas no 1249658-93-2 (1-(1-methanesulfonylcyclobutyl)methanamine)
1-(1-methanesulfonylcyclobutyl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- C-(1-Methanesulfonyl-cyclobutyl)-methylamine
- 1-(1-methanesulfonylcyclobutyl)methanamine
- (1-(Methylsulfonyl)cyclobutyl)methanamine
-
- MDL: MFCD16766478
- Inchi: 1S/C6H13NO2S/c1-10(8,9)6(5-7)3-2-4-6/h2-5,7H2,1H3
- InChI Key: UXENEQXPIJMSQF-UHFFFAOYSA-N
- SMILES: C1(S(C)(=O)=O)(CN)CCC1
1-(1-methanesulfonylcyclobutyl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1374367-50mg |
(1-(Methylsulfonyl)cyclobutyl)methanamine |
1249658-93-2 | 98% | 50mg |
¥10785.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1374367-100mg |
(1-(Methylsulfonyl)cyclobutyl)methanamine |
1249658-93-2 | 98% | 100mg |
¥10501.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1374367-250mg |
(1-(Methylsulfonyl)cyclobutyl)methanamine |
1249658-93-2 | 98% | 250mg |
¥12657.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1374367-500mg |
(1-(Methylsulfonyl)cyclobutyl)methanamine |
1249658-93-2 | 98% | 500mg |
¥12348.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1374367-1g |
(1-(Methylsulfonyl)cyclobutyl)methanamine |
1249658-93-2 | 98% | 1g |
¥12852.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1374367-2.5g |
(1-(Methylsulfonyl)cyclobutyl)methanamine |
1249658-93-2 | 98% | 2.5g |
¥21593.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1374367-5g |
(1-(Methylsulfonyl)cyclobutyl)methanamine |
1249658-93-2 | 98% | 5g |
¥37692.00 | 2024-08-09 | |
| Advanced ChemBlocks | P49145-1G |
1-(1-methanesulfonylcyclobutyl)methanamine |
1249658-93-2 | 97% | 1G |
$710 | 2023-09-16 | |
| Advanced ChemBlocks | P49145-5G |
1-(1-methanesulfonylcyclobutyl)methanamine |
1249658-93-2 | 97% | 5G |
$2,325 | 2023-09-16 | |
| Enamine | EN300-193274-1.0g |
(1-methanesulfonylcyclobutyl)methanamine |
1249658-93-2 | 1g |
$0.0 | 2023-06-08 |
1-(1-methanesulfonylcyclobutyl)methanamine Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 1-(1-methanesulfonylcyclobutyl)methanamine
Comprehensive Overview of 1-(1-Methanesulfonylcyclobutyl)methanamine (CAS No. 1249658-93-2)
1-(1-Methanesulfonylcyclobutyl)methanamine (CAS No. 1249658-93-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyclobutyl ring with a methanesulfonyl group and a methanamine moiety, making it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential applications as a bioisostere or scaffold modifier in small-molecule therapeutics targeting neurological disorders and metabolic diseases.
Recent studies highlight the growing demand for sulfonamide-containing compounds like 1-(1-Methanesulfonylcyclobutyl)methanamine in medicinal chemistry. Its rigid cyclic structure enhances binding affinity to biological targets while the polar sulfonyl group improves solubility—a critical factor addressed in current druglikeness optimization strategies. The compound's amine functionality also allows for straightforward derivatization, aligning with modern high-throughput synthesis approaches in lead compound development.
From a synthetic chemistry perspective, 1249658-93-2 exemplifies innovative cyclobutane ring utilization, a trend reflected in 2023-2024 patent filings for kinase inhibitors and GPCR modulators. Its three-dimensional molecular geometry addresses the pharmaceutical industry's shift toward sp3-rich architectures to escape flat aromatic systems. Computational studies suggest this compound could help overcome blood-brain barrier permeability challenges—a hot topic in CNS drug development forums.
Analytical characterization of 1-(1-Methanesulfonylcyclobutyl)methanamine typically involves advanced techniques like LC-MS purity analysis and multinuclear NMR spectroscopy. The compound's stability profile makes it suitable for automated parallel synthesis platforms, answering industry demands for fragment-based drug discovery reagents. Quality control specifications often require ≤0.5% impurities by HPLC-UV, meeting stringent ICH guidelines for pharmaceutical intermediates.
Environmental and safety assessments of CAS 1249658-93-2 indicate favorable green chemistry metrics compared to traditional aromatic amines. Its low ecotoxicity profile aligns with growing regulatory emphasis on sustainable chemical manufacturing. Storage recommendations typically suggest inert atmosphere protection due to the amine group's reactivity, with stability maintained at -20°C for long-term preservation.
The commercial availability of 1-(1-Methanesulfonylcyclobutyl)methanamine has expanded through custom synthesis providers and building block catalogs, reflecting its rising importance in hit-to-lead optimization. Current price benchmarks range from $120-$250 per gram at research quantities, with bulk pricing available for preclinical development programs. Suppliers often provide structure-activity relationship data packages to support medicinal chemistry teams.
Future research directions for this compound may explore its utility in proteolysis targeting chimeras (PROTACs) or covalent inhibitor design—two rapidly evolving areas in drug discovery. The methanesulfonyl group's potential as a hydrogen bond acceptor could also facilitate development of allosteric modulators, particularly for challenging targets like protein-protein interactions.
1249658-93-2 (1-(1-methanesulfonylcyclobutyl)methanamine) Related Products
- 2126162-56-7((4-methanesulfonylcyclohexyl)methanamine hydrochloride)
- 1628734-96-2((1-methanesulfonylcyclopropyl)methanamine hydrochloride)
- 1803583-27-8((1-methanesulfinylcyclobutyl)methanamine)
- 1247133-65-8((1-methanesulfonylcyclopropyl)methanamine)
- 1803567-26-1((1-methanesulfonylcyclopentyl)methanamine hydrochloride)
- 1989671-68-2(1-(ethanesulfonyl)cyclopropylmethanamine hydrochloride)
- 1897522-28-9(Cyclopropanemethanamine, 1-[(1-methylethyl)sulfonyl]-)
- 1787940-86-6(1-(1-methanesulfonylcyclobutyl)methanamine hydrochloride)
- 1955553-99-7((1-Methanesulfonylcyclohexyl)methanamine hydrochloride)
- 1235441-28-7(1-(1-methanesulfonylcyclopentyl)methanamine)